Cas no 1379324-68-1 (9-Bromo-2,3,4,5-tetrahydro-1H-benzo[b]azepine hydrochloride)

• Product Name: 9-Bromo-2,3,4,5-tetrahydro-1H-benzo[b]azepine hydrochloride
• CAS No: 1379324-68-1
• MF: C₁₀H₁₃BrClN
• MW: 262.573920965195
• MDL: MFCD09026885
• CID: 1083542
• PubChem ID: 46907958
• Update Time: 2025-06-29

9-Bromo-2,3,4,5-tetrahydro-1H-benzo[b]azepine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 9-Bromo-2,3,4,5-tetrahydro-1H-benzo[b]azepine hydrochloride
• 9-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine,hydrochloride
• 9-bromo-2,3,4,5-tetrahydro-1h-benzo[b]azepine HCl
• 9-Bromo-2,3,4,5-tetrahydro-1H-1-benzazepine--hydrogen chloride (1/1)
• 9-Bromo-2,3,4,5-tetrahydro-1H-benzo[b]azepinehydrochloride
• DTXSID50677206
• 1379324-68-1

• MDL： MFCD09026885
• Inchi： 1S/C10H12BrN.ClH/c11-9-6-3-5-8-4-1-2-7-12-10(8)9;/h3,5-6,12H,1-2,4,7H2;1H
• InChI Key： DZXBVPXRSBUBJB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1NCCCC2.Cl

Computed Properties

• Exact Mass: 260.99199g/mol
• Monoisotopic Mass: 260.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 9-Bromo-2,3,4,5-tetrahydro-1H-benzo[b]azepine hydrochloride

9-Bromo-2,3,4,5-Tetrahydro-1H-Benzo[b]Azepine Hydrochloride: A Comprehensive Overview

9-Bromo-2,3,4,5-tetrahydro-1H-benzo[b]azepine hydrochloride, also known by its CAS number 1379324-68-1, is a complex organic compound with significant potential in the field of pharmacology and drug discovery. This compound belongs to the class of azepines, which are seven-membered ring structures containing one nitrogen atom and six carbon atoms. The bromine substitution at the 9th position and the hydrochloride salt form make this compound unique in terms of its chemical properties and biological activity.

The structural elucidation of 9-Bromo-2,3,4,5-tetrahydro-1H-benzo[b]azepine hydrochloride reveals a fused bicyclic system comprising a benzene ring and a tetrahydroazepine ring. The tetrahydroazepine moiety contributes to the compound's flexibility and ability to interact with various biological targets. Recent studies have highlighted the importance of such structural features in modulating pharmacokinetic properties and bioavailability.

One of the most intriguing aspects of this compound is its potential as a lead molecule in drug development. Researchers have been exploring its role as a ligand for various G-protein coupled receptors (GPCRs), particularly those involved in pain perception and inflammation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 9-Bromo-2,3,4,5-tetrahydro-1H-benzo[b]azepine hydrochloride exhibits selective agonistic activity at the cannabinoid receptor type 2 (CB2), making it a promising candidate for treating chronic inflammatory diseases.

In addition to its receptor-binding properties, this compound has shown remarkable stability under physiological conditions. This stability is attributed to the electron-withdrawing effects of the bromine substituent and the resonance stabilization provided by the aromatic benzene ring. Such characteristics are crucial for ensuring prolonged residence time in biological systems and enhancing therapeutic efficacy.

The synthesis of CAS No. 1379324-68-1 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include Friedel-Crafts alkylation for constructing the benzoazepine core and subsequent bromination to introduce the halogen substituent. The use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining high yields.

From an analytical standpoint, advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been employed to confirm the compound's structure and purity. These analyses have provided critical insights into its stereochemistry and conformational preferences, which are essential for understanding its pharmacodynamic interactions.

In terms of applications, 9-Bromo-2,3,4,5-tetrahydro-1H-benzo[b]azepine hydrochloride has garnered attention in both academic research and industrial drug discovery programs. Its ability to modulate multiple signaling pathways makes it a versatile tool for studying complex biological systems. Furthermore, recent advancements in computational chemistry have enabled researchers to predict its binding affinities with various protein targets with high accuracy.

The future prospects for this compound are bright, with ongoing investigations into its potential as an anti-inflammatory agent, analgesic, and immunomodulator. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials.

In conclusion, CAS No. 1379324-68-1, or 9-Bromo-2,3,4,5-tetrahydro-1H-benzo[b]azepine hydrochloride, represents a compelling example of how structural complexity can be harnessed to develop innovative therapeutic agents. With continued research and development efforts, this compound has the potential to make significant contributions to the field of medicinal chemistry.